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Compound of Interest

Compound Name: Pyridoxal phosphate-d5

Cat. No.: B12424733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis (CoA) and
specifications for Pyridoxal Phosphate-d5 (PLP-d5). This deuterated analog of the active form
of vitamin B6 is a critical tool in various research applications, including metabolic studies, as
an internal standard for mass spectrometry-based quantification, and in drug development.
Understanding its quality parameters is paramount for ensuring the accuracy and
reproducibility of experimental results.

Certificate of Analysis: Key Parameters and
Specifications

A Certificate of Analysis for Pyridoxal Phosphate-d5 provides a comprehensive summary of
its quality and purity, as determined by a series of analytical tests. Below is a table
summarizing the typical specifications.
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Parameter Specification Typical Value Method
Identification
CAS Number 1246818-16-5 Conforms N/A
Molecular Formula CsHsDsNOesP Conforms Mass Spectrometry
Molecular Weight 252.17 g/mol Conforms Mass Spectrometry
Physicochemical
Properties
Off-white to pale
Appearance yellow crystalline Conforms Visual
powder
N Soluble in aqueous ]
Solubility ) Conforms Visual
solutions
Melting Point ~127 °C 127 °C USP <741>
Purity
Chemical Purity >95.0% 98.5% HPLC
Isotopic Purity (d5) >98.0% 99.2% Mass Spectrometry

Deuterium Enrichment

=98 atom % D

98.5 atom % D

H NMR /2H NMR

Contaminants

Water Content <5.0% 2.1% Karl Fischer Titration
] Meets USP <467>

Residual Solvents ] Conforms GC-HS
requirements

Heavy Metals <10 ppm <10 ppm ICP-MS

Storage

Recommended -20°C, protect from
_ N/A N/A

Storage light
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the certificate of analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is used to determine the chemical purity of Pyridoxal Phosphate-d5 by
separating it from any non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 um).

o Mobile Phase: A gradient of solvent A (e.g., 20 mM phosphate buffer, pH 2.5) and solvent B
(e.g., acetonitrile).

o Flow Rate: 1.0 mL/min.
o Detection: UV at 295 nm.

e Procedure: A solution of Pyridoxal Phosphate-d5 is prepared in the mobile phase and
injected into the HPLC system. The peak area of the main component is compared to the
total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity and
Identification

High-resolution mass spectrometry is employed to confirm the molecular weight and determine
the isotopic distribution of the deuterated compound.[1][2]

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., ESI).

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) is measured. The resulting spectrum will show a cluster of peaks corresponding to
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the different isotopologues (dO to d5). The relative intensities of these peaks are used to
calculate the percentage of the d5 species.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Deuterium Enrichment

NMR is a powerful tool to confirm the positions of the deuterium labels and to quantify the
Isotopic enrichment at each labeled site.[1]

Instrumentation: A high-field NMR spectrometer.

e 1H NMR: The absence or significant reduction of signals at specific chemical shifts
corresponding to the deuterated positions confirms the labeling.

e 2H NMR: A deuterium NMR spectrum will show signals at the chemical shifts where
deuterium has been incorporated, providing direct evidence of the labeling.

e Procedure: The sample is dissolved in a suitable NMR solvent (e.g., DMSO-d6). Both *H and
2H NMR spectra are acquired. The integration of the residual proton signals in the 1H
spectrum, relative to a known internal standard, can be used to calculate the overall
deuterium enrichment.[4]

Mandatory Visualizations
Signaling Pathway: Role of Pyridoxal Phosphate in
Neurotransmitter Synthesis

Pyridoxal phosphate is a crucial coenzyme for the synthesis of several key neurotransmitters.
The following diagram illustrates its role in the conversion of L-DOPA to dopamine and L-
Glutamate to GABA.
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Caption: Role of Pyridoxal Phosphate in Neurotransmitter Synthesis.

Experimental Workflow: Quality Control of Pyridoxal
Phosphate-d5
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This diagram outlines a typical workflow for the quality control testing of a batch of Pyridoxal
Phosphate-d5.

Representative Sampling

Purity Analysis

Contaminant Analysis

Physicochemical Tests . . N . . ) .
((Appearance. Solubility, MP)) (Chemlcal Purity (HPLC)) (Isotoplc Purity (MS)) (Deulenum Enrichment (NMR)) (Water Content (Karl Flscher)) (Resldual Solvents (GC)) (Heavy Metals (ICP»MS))

and Decision /
v - |
gainst Specifications

Review All Results A

All Pass Any Fail

Generate Certificate of Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12424733?utm_src=pdf-body
https://www.benchchem.com/product/b12424733?utm_src=pdf-body
https://www.benchchem.com/product/b12424733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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